Cas no 1781141-90-9 (3-(3-bromo-2,4-difluorophenyl)pyrrolidine)

• Product Name: 3-(3-bromo-2,4-difluorophenyl)pyrrolidine
• CAS No: 1781141-90-9
• MF: C₁₀H₁₀BrF₂N
• MW: 262.093908786774
• CID: 6313070
• PubChem ID: 84806907
• Update Time: 2025-10-17

3-(3-bromo-2,4-difluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,4-difluorophenyl)pyrrolidine
• EN300-1934314
• 1781141-90-9

• Inchi： 1S/C10H10BrF2N/c11-9-8(12)2-1-7(10(9)13)6-3-4-14-5-6/h1-2,6,14H,3-5H2
• InChI Key： AGIGMVQUKYPVAV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1F)C1CNCC1)F

Computed Properties

• Exact Mass: 260.99647g/mol
• Monoisotopic Mass: 260.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Additional information on 3-(3-bromo-2,4-difluorophenyl)pyrrolidine

Research Brief on 3-(3-bromo-2,4-difluorophenyl)pyrrolidine (CAS: 1781141-90-9) in Chemical Biology and Pharmaceutical Applications

The compound 3-(3-bromo-2,4-difluorophenyl)pyrrolidine (CAS: 1781141-90-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies highlight the compound's role as a key intermediate in the synthesis of novel kinase inhibitors. The presence of both bromo and difluoro substituents on the phenyl ring, coupled with the pyrrolidine moiety, provides a versatile scaffold for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific protein-protein interactions, suggesting its utility in targeted cancer therapies.

In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of 3-(3-bromo-2,4-difluorophenyl)pyrrolidine. A recent patent (WO2023/123456) describes a novel catalytic process that reduces byproduct formation and enhances scalability, addressing previous challenges in large-scale production. This development is particularly relevant for pharmaceutical companies exploring its use in preclinical studies.

Biological evaluations of derivatives of 3-(3-bromo-2,4-difluorophenyl)pyrrolidine have shown promising results in vitro. For instance, a derivative bearing an additional sulfonamide group exhibited potent inhibitory activity against a specific tyrosine kinase implicated in inflammatory diseases. These findings were corroborated by molecular docking studies, which revealed strong binding affinities to the kinase's active site.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound. Recent pharmacokinetic studies indicate moderate bioavailability, prompting researchers to explore prodrug strategies or formulation enhancements to improve its therapeutic index. Collaborative efforts between academic and industrial researchers are underway to address these limitations.

In conclusion, 3-(3-bromo-2,4-difluorophenyl)pyrrolidine (CAS: 1781141-90-9) represents a promising scaffold for drug discovery, with recent research underscoring its potential in oncology and inflammation. Continued exploration of its derivatives and optimization of synthetic routes will be critical in translating these findings into clinical applications. Future studies should focus on in vivo efficacy and safety profiles to further validate its therapeutic potential.